![molecular formula C11H14O4 B7839290 2-Methoxy-4-(2-methoxyethoxy)benzaldehyde](/img/structure/B7839290.png)
2-Methoxy-4-(2-methoxyethoxy)benzaldehyde
Overview
Description
2-Methoxy-4-(2-methoxyethoxy)benzaldehyde is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Oxidation Studies
The oxidation of various methoxy benzaldehydes, including 2-Methoxy-4-(2-methoxyethoxy)benzaldehyde, has been studied using benzimidazolium fluorochromate in an aqueous acetic acid medium. This research observed the formation of corresponding carboxylic acids and proposed a mechanism based on the observed kinetics (Malik, Asghar, & Mansoor, 2016).
Applications in Solid Phase Organic Synthesis
The compound has been investigated as a linker for solid-phase organic synthesis. Its use in the reductive amination of aldehydes attached to resins and subsequent conversion to secondary amides demonstrates its versatility in synthetic applications (Swayze, 1997).
Enzyme Catalyzed Asymmetric Synthesis
In enzymatic studies, benzaldehyde lyase catalyzed the formation of various derivatives using this compound as a substrate. This research provides insight into enzymatic reaction engineering and the development of reactor concepts for preparative synthesis (Kühl et al., 2007).
Optical Properties in Aluminum and Zinc Complexes
The synthesis and investigation of aluminum and zinc complexes using this compound-derived ligands reveal insights into their spectroscopic, thermal, and optical properties. This research contributes to the understanding of material properties for potential technological applications (Barberis & Mikroyannidis, 2006).
Crystallography and Spectroscopy
Studies in crystallography and spectroscopy have examined the intra- and intermolecular interactions of 2-methoxy-benzaldehyde. This research provides valuable insights into the molecular structure and behavior of this compound in different states (Ribeiro-Claro, Drew, & Félix, 2002).
Oxidation Reaction Mechanisms
Research into the oxidation mechanisms of methoxy-substituted benzaldehydes has contributed to distinguishing between different types of oxidants and their reaction pathways. These studies enhance our understanding of organic chemistry reaction mechanisms (Lai, Lepage, & Lee, 2002).
Enantioselective Carboligation
Benzaldehyde lyase has been utilized to catalyze the carboligation of aromatic aldehydes, including this compound, to produce enantiomerically enriched products. This research highlights the potential of enzymes in asymmetric synthesis (Demir, Seşenoğlu, Dünkelmann, & Müller, 2003).
properties
IUPAC Name |
2-methoxy-4-(2-methoxyethoxy)benzaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O4/c1-13-5-6-15-10-4-3-9(8-12)11(7-10)14-2/h3-4,7-8H,5-6H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBXZNSJXDHCJIC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1=CC(=C(C=C1)C=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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